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Cat. No.: S548400

Teratogenicity Risk and Contraception Requirements

Miltefosine poses a significant risk of fetal harm. The requirement for contraception is based on the drug's

long terminal half-life of approximately 30 days [1].

Requirement Specification

Pregnancy Test A negative pregnancy test is required before initiating treatment [2] [3] [4].
Contraception During treatment and for at least 5 months after the last dose [5] [2] [3].
Duration

Contraception Effective forms must be used. Note that vomiting/diarrhea can reduce the efficacy
Method of oral contraceptives; a non-oral backup method is recommended [5] [2] [4].
Pregnancy Available for reporting outcomes if pregnancy occurs during treatment [3].
Registry

Non-Clinical Teratology Data
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The following table summarizes key findings from animal studies that form the basis for the contraindication

in pregnancy [3]:
Dosage Equivalent to
Species g quiv Observed Effects
(mgl/kg/day) MRHD (BSA)

Rat > 1.2 mg/kg 0.06x Embryo-fetal toxicity, death, fetal malformations
(undeveloped cerebrum, cleft palate, generalized
edema).

Rabbit 2.4 mg/kg 0.2x Abortion and fetal resorption.

Rat & > 6 mg/kg 0.3-0.6x No viable litters observed.

Rabbit

Female = 6.81 mg/kg 0.3x Visceral and skeletal fetal malformations when

Rat administered before and during early pregnancy.

Mechanism of Action and Teratogenicity Link

The diagram below illustrates the hypothesized mechanism of action of miltefosine, which underlies its
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The teratogenic effects are likely due to the same mechanisms that affect the parasite—disruption of essential
phospholipid metabolism and induction of apoptosis in rapidly dividing cells, which is critical during

embryonic development [1] [6].

Additional Reproductive & Safety Considerations

e Male Reproductive Effects: Miltefosine causes reversible reductions in sperm count, motility, and
morphology in most patients, and can lead to decreased ejaculate volume. These effects typically
recover within 3-6 months post-treatment [2] [3].

¢ Female Fertility: The drug may impair fertility and cause menstrual cycle irregularities [3].

¢ Ocular Toxicity: Although not common in all clinical studies, there is a potential risk for serious ocular
disorders, including blindness. Patients should be monitored for vision changes [7].

Summary

Miltefosine is a critically important oral agent for leishmaniasis, but its use is constrained by significant
teratogenic risk. Adherence to strict pregnancy prevention protocols for at least five months after treatment

cessation is mandatory for patient safety and drug stewardship.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.mayoclinic.org/drugs-supplements/miltefosine-oral-route/description/drg-20095231
https://pmc.ncbi.nlm.nih.gov/articles/PMC2376078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11436031/
https://www.smolecule.com/products/b548400#miltefosine-teratogenicity-contraception-requirements
https://www.smolecule.com/products/b548400#miltefosine-teratogenicity-contraception-requirements
https://www.smolecule.com/products/b548400#miltefosine-teratogenicity-contraception-requirements
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548400?utm_src=pdf-bulk
https://www.smolecule.com/products/s548400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

